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Compound of Interest

Compound Name: 1,2-Diphenylethyne-d10

Cat. No.: B094455 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides in-depth safety and handling protocols for 1,2-Diphenylethyne-d10, a

deuterated analogue of diphenylacetylene. The information presented herein is compiled from

safety data sheets for the non-deuterated compound and general best practices for handling

deuterated substances. Researchers should always consult the most recent safety data sheet

provided by the supplier and conduct a thorough risk assessment before use.

Compound Identification and Properties
1,2-Diphenylethyne-d10 is a deuterated form of 1,2-Diphenylethyne, where the ten hydrogen

atoms on the phenyl rings are replaced with deuterium. This isotopic labeling is crucial for

various applications in research and development, including use as an internal standard in

mass spectrometry-based studies.

Table 1: Physical and Chemical Properties of 1,2-Diphenylethyne-d10 and its Non-Deuterated

Analogue
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Property 1,2-Diphenylethyne-d10
1,2-Diphenylethyne
(Diphenylacetylene)

Linear Formula C₆D₅C≡CC₆D₅[1] C₁₄H₁₀[2][3]

CAS Number 19339-46-9[1] 501-65-5[4]

Molecular Weight 188.29 g/mol [1] 178.23 g/mol [2]

Appearance Light yellow powder solid[5][6]
Light yellow to brownish

crystalline powder[3][5][6]

Melting Point 58-60 °C (lit.)[1] 58 - 61 °C[5][6]

Boiling Point 170 °C at 19 mmHg (lit.)[1] 170 °C at 19 mmHg[6]

Density 1.045 g/mL at 25 °C (lit.)[1] 0.99 g/mL at 25 °C[4]

Solubility
Insoluble in water. Soluble in

ether and hot alcohol.[3]

Insoluble in water. Miscible

with ether and hot alcohol.[3]

Isotopic Purity 98 atom % D[1] Not Applicable

Hazard Identification and Safety Precautions
While a specific safety data sheet for 1,2-Diphenylethyne-d10 is not readily available, the

hazards are expected to be similar to its non-deuterated counterpart, Diphenylacetylene.

Based on available data, Diphenylacetylene is not classified as a hazardous substance or

mixture.[4][7] However, it is crucial to handle all chemicals with care in a laboratory setting.

General Precautions:

Avoid contact with skin and eyes.[3]

Do not breathe dust.[3]

Handle in accordance with good industrial hygiene and safety practices.[8][9]

Table 2: Exposure Controls and Personal Protective Equipment (PPE)
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Exposure Control Recommendation

Engineering Controls

Use only in a well-ventilated area, preferably in

a chemical fume hood.[10] Ensure eyewash

stations and safety showers are readily

accessible.[8][10]

Eye/Face Protection
Wear safety glasses with side-shields or

goggles.[5]

Skin Protection

Wear protective gloves (e.g., nitrile rubber) and

a lab coat.[5] Change gloves immediately if

contaminated.

Respiratory Protection

Under normal use and with adequate ventilation,

respiratory protection is not typically required. If

dust is generated, use a NIOSH/MSHA

approved respirator.[5]

Hygiene Measures
Wash hands thoroughly after handling.[9] Do not

eat, drink, or smoke in the laboratory.

Handling and Storage
Proper handling and storage are critical to maintain the isotopic purity of 1,2-Diphenylethyne-
d10 and ensure laboratory safety. Deuterated compounds are often hygroscopic and

susceptible to hydrogen-deuterium (H-D) exchange with atmospheric moisture.[11][12]

Handling:

Handle the compound under an inert atmosphere, such as dry nitrogen or argon, to prevent

moisture exposure.[11][13][14]

Allow the container to warm to room temperature before opening to prevent condensation.

[11]

Use thoroughly dried glassware.[12]

Storage:
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Store in a tightly sealed container in a cool, dry, and well-ventilated place.[6][11]

Refrigeration is often recommended for deuterated standards.[11][13]

Protect from light by storing in an amber vial or in the dark.[11][13]

Incompatible materials include strong oxidizing agents.[3][15]

Experimental Protocols
General Protocol for Preparing a Stock Solution:

Acclimatization: Remove the sealed container of 1,2-Diphenylethyne-d10 from its storage

location and allow it to equilibrate to ambient laboratory temperature for at least 30 minutes

to prevent moisture condensation upon opening.[11]

Inert Atmosphere: Perform all subsequent manipulations in a glove box or under a gentle

stream of a dry, inert gas like nitrogen or argon.[11]

Weighing: Carefully open the container and accurately weigh the desired mass of the

compound using a calibrated analytical balance.

Dissolution: Quantitatively transfer the weighed solid to a Class A volumetric flask. Add a

small amount of a suitable high-purity, anhydrous solvent (e.g., deuterated chloroform,

anhydrous acetonitrile) and swirl to dissolve.

Dilution: Once fully dissolved, dilute to the mark with the same anhydrous solvent.

Mixing and Storage: Stopper the flask and mix the solution thoroughly by inverting it multiple

times. Transfer the stock solution to a labeled, airtight container, preferably with a septum for

sampling, and store under the recommended conditions (cool, dry, and protected from light).

[13]

Visualizing Workflows
The following diagrams illustrate key workflows for the safe handling and emergency response

related to 1,2-Diphenylethyne-d10.
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Safe Handling Workflow for 1,2-Diphenylethyne-d10

Receiving and Initial Inspection

Secure and Appropriate Storage
(Cool, Dry, Dark, Inert Atmosphere)

Verify Integrity

Preparation for Use
(Acclimatization)

Retrieve from Storage

Handling in Controlled Environment
(Fume Hood/Glove Box)

Equilibrate to Room Temp

Experimental Use

Weighing and Dissolving

Waste Disposal
(Follow Institutional Guidelines)

Dispose of Contaminated Materials
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Emergency Response Protocol for Spills and Exposure

Spill Response

Exposure Response

Spill or Exposure Occurs

Evacuate Immediate Area Provide First Aid

Alert Supervisor and Safety Officer

Don Appropriate PPE

Contain Spill
(Use absorbent material for solutions)

Clean Up Spill
(Avoid generating dust for solids)

Decontaminate Area

Seek Medical Attention

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b094455?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b094455?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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